Cas no 88210-96-2 (5,6-Dimethoxy-1H-indole-2-carboxylic acid)
88210-96-2 structure
Product Name:5,6-Dimethoxy-1H-indole-2-carboxylic acid
CAS No:88210-96-2
MF:C11H11NO4
MW:221.209343194962
MDL:MFCD00015459
CID:90976
PubChem ID:139035
Update Time:2024-10-26
5,6-Dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethoxy-1H-indole-2-carboxylic acid
- 5,6-DIMETHOXYINDOLE-2-CARBOXYLIC ACID
- 5,6-Dimethoxy-1H-indole-2-carboxylic acid (ACI)
- 5,6-Dimethoxyindolo-2-carboxylic acid
- 5,6-Dimethoxyindolyl-2-carboxylic acid
- 88210-96-2
- 5,6-Dimethoyxindole-2-carboxylic acid
- STK262437
- BBL012479
- D86899
- AKOS002332204
- 5,6-Dica
- Z274771760
- DTXSID10236898
- D-4340
- RS-0335
- DTXCID40159389
- SCHEMBL335983
- MFCD00015459
- 1H-Indole-2-carboxylic acid, 5,6-dimethoxy-
- SY059444
- CS-0131945
- ALBB-007614
- 5,6-Dimethoxyindole-2-carboxylic acid, AldrichCPR
- DB-057049
- EN300-80483
-
- MDL: MFCD00015459
- Inchi: 1S/C11H11NO4/c1-15-9-4-6-3-8(11(13)14)12-7(6)5-10(9)16-2/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: UZHQHNDRVITJPL-UHFFFAOYSA-N
- SMILES: O=C(C1NC2C(=CC(=C(C=2)OC)OC)C=1)O
- BRN: 202249
Computed Properties
- Exact Mass: 221.06900
- Monoisotopic Mass: 221.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.9
- Topological Polar Surface Area: 71.6A^2
Experimental Properties
- Color/Form: Grayish yellow to light brown powder
- Density: 1.362
- Melting Point: 210°C (dec.)
- Boiling Point: 456.2°C at 760 mmHg
- Flash Point: 229.7°C
- Refractive Index: 1.644
- Water Partition Coefficient: Insoluble in water.
- PSA: 71.55000
- LogP: 1.88330
- Solubility: Insoluble in water
5,6-Dimethoxy-1H-indole-2-carboxylic acid Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
5,6-Dimethoxy-1H-indole-2-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-Dimethoxy-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS000930-500MG |
5,6-Dimethoxyindole-2-carboxylic acid |
88210-96-2 | 500mg |
¥1393.87 | 2023-11-13 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X50135-1g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 1g |
¥129.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X50135-250mg |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 250mg |
¥41.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X50135-5g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 5g |
¥640.0 | 2024-07-18 | |
| TRC | D472513-25mg |
5,6-Dimethoxy-1H-indole-2-carboxylic Acid |
88210-96-2 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D472513-50mg |
5,6-Dimethoxy-1H-indole-2-carboxylic Acid |
88210-96-2 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D472513-250mg |
5,6-Dimethoxy-1H-indole-2-carboxylic Acid |
88210-96-2 | 250mg |
$ 95.00 | 2022-06-05 | ||
| Alichem | A199008230-5g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 5g |
$615.06 | 2023-08-31 | |
| Alichem | A199008230-10g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 10g |
$947.38 | 2023-08-31 | |
| Alichem | A199008230-25g |
5,6-Dimethoxy-1H-indole-2-carboxylic acid |
88210-96-2 | 95% | 25g |
$1624.08 | 2023-08-31 |
5,6-Dimethoxy-1H-indole-2-carboxylic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
88210-96-2 (5,6-Dimethoxy-1H-indole-2-carboxylic acid) Related Products
- 4382-54-1(5-methoxy-1H-indole-2-carboxylic acid)
- 103260-65-7(4-methoxy-1H-indole-2-carboxylic acid)
- 16732-73-3(6-Methoxy-1H-indole-2-carboxylic acid)
- 93476-60-9(5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID)
- 75433-99-7(6-Methoxyquinoline-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent